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Compound of Interest

Compound Name: 4-Chloro-1,2-dimethoxybenzene

Cat. No.: B092193 Get Quote

Technical Support Center: 4-Chloro-1,2-
dimethoxybenzene
This technical support guide provides essential information for researchers, scientists, and drug

development professionals on the proper storage, handling, and troubleshooting for 4-Chloro-
1,2-dimethoxybenzene (CAS: 16766-27-1).

Storage and Handling Recommendations
Proper storage and handling are crucial for maintaining the integrity of 4-Chloro-1,2-
dimethoxybenzene and ensuring laboratory safety.
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Property Value Source

Molecular Formula C₈H₉ClO₂ [1][2]

Molecular Weight 172.61 g/mol [1]

Melting Point 75 °C [3]

Boiling Point 237-240 °C (at 739 Torr) [3]

Flash Point 77.7 °C [3]

Appearance Solid N/A

Storage Temperature Room Temperature [4]

General Storage Guidelines:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][3][4]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[4][5]

Store separately from foodstuff containers.[3]

Protect containers from physical damage and check for leaks regularly.

Handling Precautions:

Handle in a well-ventilated place to avoid the formation of dust and aerosols.[3]

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields or goggles, protective gloves, and a lab coat.[4][6]

Avoid contact with skin and eyes.[3]

Do not eat, drink, or smoke when handling this product.[7]

Wash hands thoroughly after handling.[2][7]
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Troubleshooting Guide and FAQs
This section addresses specific issues that users may encounter during their experiments with

4-Chloro-1,2-dimethoxybenzene.

Frequently Asked Questions (FAQs)

Q1: The compound has a slight discoloration. Can I still use it? A1: Discoloration may indicate

impurity or degradation. It is recommended to assess the purity of the compound using an

appropriate analytical technique (e.g., NMR, GC-MS) before use. If significant impurities are

detected, purification or disposal of the compound may be necessary.

Q2: What are the signs of exposure and the appropriate first aid measures? A2: This

compound can cause skin, eye, and respiratory irritation.[1][2][6][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[6][8]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water.[2][4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical attention.[2][4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[8][9]

Q3: What are the recommended solvents for dissolving 4-Chloro-1,2-dimethoxybenzene? A3:

While specific solubility data is not provided in the search results, based on its chemical

structure (an aromatic ether), it is expected to be soluble in common organic solvents such as

dichloromethane, ethyl acetate, and acetone. It is advisable to test solubility on a small scale

first.

Q4: How should I dispose of waste containing 4-Chloro-1,2-dimethoxybenzene? A4: Dispose

of the chemical and its container in accordance with local, regional, and national regulations. It
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should be handled as hazardous waste and sent to an approved waste disposal plant.[2] Solid

residues should be collected and sealed in labeled drums for disposal.

Q5: What are the known chemical incompatibilities? A5: Avoid contact with strong oxidizing

agents and strong acids.[2][4][5] Reactions with these substances could lead to hazardous

situations.

Experimental Protocols
Protocol 1: Safe Handling and Weighing

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood. Don all required PPE, including safety glasses, gloves, and a lab coat.

Container Handling: Check the container for any damage or leaks before opening.

Weighing: Carefully transfer the desired amount of the solid compound from its container to a

weighing vessel. Avoid creating dust. Use non-sparking tools.[3]

Closure: After weighing, securely close the container to prevent contamination and exposure.

[3][4]

Cleanup: Clean any spills immediately using dry cleanup procedures. Wash hands

thoroughly after the procedure.

Protocol 2: Spill Cleanup Procedure

Evacuate and Ventilate: Alert others in the area and evacuate if necessary. Ensure the area

is well-ventilated. Remove all sources of ignition.

Containment: For a solid spill, prevent further spreading. Avoid generating dust.

Cleanup: Use personal protective equipment. For small spills, carefully sweep or scoop the

material into a suitable, labeled container for chemical waste.[6]

Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap

and water.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2349730&productDescription=2-CHLRO-14-DIMETHOXYBNZEN+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2349730&productDescription=2-CHLRO-14-DIMETHOXYBNZEN+250G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-237764.pdf
https://www.fishersci.com/store/msds?partNumber=AC161115000&countryCode=US&language=en
https://www.echemi.com/produce/pr230616120024-4-chloro-1-2-dimethoxy-benzene.html
https://www.echemi.com/produce/pr230616120024-4-chloro-1-2-dimethoxy-benzene.html
https://datasheets.scbt.com/sds/aghs/en/sc-237764.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5268557_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of the waste container and any contaminated cleaning materials

according to institutional and local guidelines.[2]

Visual Workflow Diagram
The following diagram illustrates the recommended workflow for the safe handling of 4-Chloro-
1,2-dimethoxybenzene.
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Workflow for Safe Handling of 4-Chloro-1,2-dimethoxybenzene

Preparation

Storage

Experimental Handling

Post-Experiment

Receive and Inspect Chemical

Review Safety Data Sheet (SDS)

Store in Cool, Dry, Well-Ventilated Area

Wear Appropriate PPE

Handle in Fume Hood

Weigh and Dispense

Clean Work Area

Segregate and Label Waste

Properly Dispose of Waste

Return to Storage
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Caption: Logical workflow for the safe handling of 4-Chloro-1,2-dimethoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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